1-[5-Benzyl-4-hydroxy-6-methyl-2-pyrimidinyl]-3-[3,4-dichlorophenyl]guanidine

• CAS No.: 51388-22-8
• Molecular Formula: C19H17Cl2N5O
• Molecular Weight: 402.3 g/mol
• IUPAC Name: 2-(5-benzyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-1-(3,4-dichlorophenyl)guanidine
• InChI: InChI=1S/C19H17Cl2N5O/c1-11-14(9-12-5-3-2-4-6-12)17(27)25-19(23-11)26-18(22)24-13-7-8-15(20)16(21)10-13/h2-8,10H,9H2,1H3,(H4,22,23,24,25,26,27)
• InChI Key: JDUFEMHVRCHKDV-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C(C(=O)NC(=N1)/N=C(\N)/NC2=CC(=C(C=C2)Cl)Cl)CC3=CC=CC=C3
• Canonical SMILES: CC1=C(C(=O)NC(=N1)N=C(N)NC2=CC(=C(C=C2)Cl)Cl)CC3=CC=CC=C3

Description

1-[5-Benzyl-4-hydroxy-6-methyl-2-pyrimidinyl]-3-[3,4-dichlorophenyl]guanidine is a useful research compound. Its molecular formula is C19H17Cl2N5O and its molecular weight is 402.3 g/mol. The purity is usually 95%.
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Biological Activity

1-[5-Benzyl-4-hydroxy-6-methyl-2-pyrimidinyl]-3-[3,4-dichlorophenyl]guanidine, also known by its CAS number 51388-22-8, is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

The molecular formula of this compound is $C_{19}H_{17}Cl_2N_5O$, with a molecular weight of 402.2772 g/mol. It has a melting point of approximately 295°C and a density of 1.41 g/cm³. The compound features a pyrimidine ring substituted with a benzyl group and a dichlorophenyl moiety, which are critical for its biological activity.

Antimicrobial Properties

Research indicates that derivatives of compounds similar to 1-[5-Benzyl-4-hydroxy-6-methyl-2-pyrimidinyl]-3-[3,4-dichlorophenyl]guanidine exhibit significant antimicrobial activity. For instance, studies have shown that similar structures possess moderate antibacterial effects against various strains such as Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MIC) ranging from 250 μg/mL to higher values depending on the specific derivative tested .

Anti-inflammatory Effects

The compound has been evaluated for anti-inflammatory properties through various in vitro and in vivo models. One study demonstrated that compounds with similar structural motifs inhibited the production of pro-inflammatory cytokines like TNFα and IL-6 in human cell lines, suggesting potential therapeutic applications in inflammatory diseases . The IC50 values for these activities were reported to be as low as 53 nM, indicating potent activity against inflammatory pathways .

The biological activity of this compound is believed to be mediated through several mechanisms:

• Inhibition of Kinase Activity : Similar compounds have shown inhibitory effects on p38 MAPK signaling pathways, which are crucial in mediating inflammatory responses.
• Cytokine Modulation : The inhibition of TNFα and IL-1 induced IL-6 production highlights the role of this compound in modulating immune responses .
• Antibacterial Mechanisms : The interaction with bacterial cell membranes and inhibition of key metabolic pathways have been proposed as mechanisms for its antibacterial effects.

Study 1: In Vivo Assessment

In a recent study involving a mouse model of collagen-induced arthritis, administration of related compounds resulted in a significant reduction in arthritis severity by approximately 63% at doses around 30 mg/kg. This underscores the potential use of such compounds in treating autoimmune conditions .

Study 2: Cytotoxicity Evaluation

Another study assessed the cytotoxic effects on cancer cell lines, where derivatives showed selective toxicity towards cancer cells while sparing normal cells. This selectivity is crucial for developing anticancer therapies with fewer side effects .

Data Table: Biological Activities Summary

Activity	Effect	IC50/MIC Values
Antibacterial	Moderate activity against S. aureus and E. coli	MIC ~250 μg/mL
Anti-inflammatory	Inhibition of TNFα/IL-6 production	IC50 ~53 nM
Cytotoxicity (Cancer)	Selective toxicity towards cancer cells	Varies by derivative